Cas no 2567-55-7 (Acetamide,2-chloro-N-pentyl-N-phenyl-)

• Product Name: Acetamide,2-chloro-N-pentyl-N-phenyl-
• CAS No: 2567-55-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 276970
• PubChem ID: 222390
• Update Time: 2025-04-19

Acetamide,2-chloro-N-pentyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-pentyl-N-phenyl-
• [N-n-butyl-N-(phenyl)aminocarbonylmethyl]chloride
• 2-chloro-N-(4-m-tolyloxy-phenyl)-acetamide
• AC1Q2J9I
• AG-G-72499
• Chloressigsaeure-(m-tolyloxy-anilid)
• Chlor-essigsaeure-(N-butyl-anilid)
• Chlor-essigsaeure-(N-pentyl-anilid)
• Chloressigsaeure-<
• Chloressigsaeure-< N-butyl-anilid>
• chloro-acetic acid-(N-butyl-anilide)
• chloro-acetic acid-(N-pentyl-anilide)
• CTK5D1434
• EN300-18520
• NSC-8307
• 2567-55-7
• 2-chloro-n-pentyl-n-phenylacetamide
• NSC8307
• DTXSID20948551

• Inchi： 1S/C13H18ClNO/c1-2-3-7-10-15(13(16)11-14)12-8-5-4-6-9-12/h4-6,8-9H,2-3,7,10-11H2,1H3
• InChI Key： IXCDVTOZFRHSFM-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 239.10784
• Monoisotopic Mass: 239.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 328.7°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.54
• PSA: 20.31
• LogP: 3.44860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides